Reactive amphiphilic block copolymers for the preparation of hybrid organic/inorganic materials with covalent interactions

Soft Matter Pub Date: 2010-11-15 DOI: 10.1039/C0SM00834F

Abstract

The preparation of micelles based on polystyrene-block-polyglycidol (PS-b-PG) in a selective solvent and their loading with titanium(IV)-isopropoxide, a precursor for titanium dioxide, nanoparticles is described. The formation of micelles was studied with scanning force microscopy (SFM) and transmission electron microscopy (TEM), before and after loading with the titanium alcoholate. Interaction of the hydroxyl groups of the polyglycidol side chains with titanium(IV)-isopropoxide leads to covalent cross-linking of the micellar core. Formation of micelles with frozen cores was verified by dynamic light scattering. The cross-linked micelles were coated onto a substrate and treated with plasma to achieve hexagonally ordered titanium dioxide nanoparticles.

Graphical abstract: Reactive amphiphilic block copolymers for the preparation of hybrid organic/inorganic materials with covalent interactions
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